[(Dichlorosilanediyl)di(ethane-2,1-diyl)]bis(diphenylphosphane)

• CAS No.: 919356-59-5
• Molecular Formula: C28H28Cl2P2Si
• Molecular Weight: 525.5 g/mol
• IUPAC Name: 2-[dichloro(2-diphenylphosphanylethyl)silyl]ethyl-diphenylphosphane
• InChI: InChI=1S/C28H28Cl2P2Si/c29-33(30,23-21-31(25-13-5-1-6-14-25)26-15-7-2-8-16-26)24-22-32(27-17-9-3-10-18-27)28-19-11-4-12-20-28/h1-20H,21-24H2
• InChI Key: LUARLCXLYRVJAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(CC[Si](CCP(C2=CC=CC=C2)C3=CC=CC=C3)(Cl)Cl)C4=CC=CC=C4

Description

Dichlorobis[2-(diphenylphosphino)ethyl]silane is a chemical compound known for its unique structure and properties. It is widely used in various fields of chemistry due to its ability to act as a ligand in coordination chemistry. The compound features two diphenylphosphino groups attached to an ethyl chain, which is further bonded to a silicon atom with two chlorine atoms.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Dichlorobis[2-(diphenylphosphino)ethyl]silane typically involves the reaction of diphenylphosphinoethyl chloride with silicon tetrachloride in the presence of a base such as triethylamine. The reaction is carried out under an inert atmosphere to prevent oxidation and moisture interference. The general reaction scheme is as follows:

$$\text{2 (C}_6\text{H}_5$$2 (C6​H5​